Cas no 408326-55-6 (Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci))

• Product Name: Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
• CAS No: 408326-55-6
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 2183044
• PubChem ID: 45081102
• Update Time: 2025-04-21

Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
• 1-(2-aminopyridin-3-yl)-2-bromoethanone
• 1-(2-Aminopyridin-3-yl)-2-bromoethan-1-one
• ETHANONE, 1-(2-AMINO-3-PYRIDINYL)-2-BROMO-
• DB-275955
• 408326-55-6
• DTXSID50664358

• Inchi： 1S/C7H7BrN2O/c8-4-6(11)5-2-1-3-10-7(5)9/h1-3H,4H2,(H2,9,10)
• InChI Key： HJPUZBPHGXHGHO-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 213.974
• Monoisotopic Mass: 213.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 1.5